Cas no 2171846-95-8 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid
• CAS No: 2171846-95-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5800623
• PubChem ID: 165581360
• Update Time: 2025-06-29

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid
• EN300-1527600
• 2171846-95-8
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]piperidin-2-yl}acetic acid

• Inchi： 1S/C27H32N2O6/c1-34-19(15-25(30)29-13-7-6-8-18(29)14-26(31)32)16-28-27(33)35-17-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,18-19,24H,6-8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： TZXYGFHVHOCHFD-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic Acid (CAS No. 2171846-95-8): An In-depth Overview

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid (CAS No. 2171846-95-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired molecular structure.

The Fmoc protecting group in 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid plays a crucial role in the synthesis of peptides and other complex molecules. It is known for its stability under various reaction conditions and can be selectively removed using mild bases such as piperidine, making it an ideal choice for stepwise synthesis processes. The presence of the methoxybutanoyl group further adds to the compound's complexity and functional versatility, allowing it to participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the potential applications of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid in the development of novel therapeutic agents. One notable area of research involves its use as an intermediate in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacological properties such as enhanced stability and reduced immunogenicity.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid can be effectively utilized to synthesize peptidomimetics with potent anti-inflammatory properties. These compounds were shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another area of interest is the use of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid in the development of targeted drug delivery systems. The compound's unique structure allows it to be conjugated with various targeting ligands, such as antibodies or small molecules, to enhance the specificity and efficacy of drug delivery to specific tissues or cells. This approach has shown promise in preclinical studies for cancer therapy, where targeted delivery can minimize systemic side effects and improve treatment outcomes.

The synthesis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid typically involves several steps, including the formation of the Fmoc protected piperidine intermediate, followed by coupling with the methoxybutanoyl moiety. The final step involves deprotection to yield the desired product. Advanced techniques such as solid-phase synthesis and microwave-assisted reactions have been employed to optimize these processes, resulting in higher yields and improved purity.

In addition to its applications in pharmaceutical research, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-2-yl}acetic acid has also been explored for its potential use in materials science. Its unique chemical properties make it suitable for the development of functional materials with applications in areas such as drug delivery systems, sensors, and coatings. For example, researchers at a leading materials science institute have demonstrated that this compound can be incorporated into polymer matrices to create smart materials that respond to specific stimuli, such as changes in pH or temperature.

The safety profile of 2-{1-4-( {(9H-fluoren - 9 - yl) methoxycarbonyl } amino ) - 3 - methoxybutanoylpiperidin - 2 - yl } acetic acid is an important consideration for its use in various applications. Extensive toxicological studies have shown that this compound exhibits low toxicity when used at appropriate concentrations and under controlled conditions. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety.

In conclusion, 2-{1-(4-( {( 9 H - fluoren - 9 - yl ) methoxycarbonyl } amino ) - 3 - methoxybutanoyl ) piperidin - 2 - yl } acetic acid (CAS No. 2171846 - 95 - 8) is a versatile compound with significant potential in multiple fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structure and functional groups make it an attractive candidate for further exploration and development into novel therapeutic agents and advanced materials.